Epivincamine Epivincamine Vincamine is a vinca alkaloid, an alkaloid ester, an organic heteropentacyclic compound, a methyl ester and a hemiaminal. It has a role as an antihypertensive agent, a vasodilator agent and a metabolite. It derives from an eburnamenine.
Vincamine is a monoterpenoid indole alkaloid obtained from the leaves of *Vinca minor* with a vasodilatory property. Studies indicate that vincamine increases the regional cerebral blood flow.
A major alkaloid of Vinca minor L., Apocynaceae. It has been used therapeutically as a vasodilator and antihypertensive agent, particularly in cerebrovascular disorders.
Brand Name: Vulcanchem
CAS No.: 1617-90-9
VCID: VC0546774
InChI: InChI=1S/C21H26N2O3/c1-3-20-10-6-11-22-12-9-15-14-7-4-5-8-16(14)23(17(15)18(20)22)21(25,13-20)19(24)26-2/h4-5,7-8,18,25H,3,6,9-13H2,1-2H3/t18-,20+,21+/m1/s1
SMILES: O[C@@](C1)(C(OC)=O)N2C3=C(C=CC=C3)C4=C2[C@@]([C@@]1(CC)CCC5)([H])N5CC4
Molecular Formula: C21H26N2O3
Molecular Weight: 354.4 g/mol

Epivincamine

CAS No.: 1617-90-9

Inhibitors

VCID: VC0546774

Molecular Formula: C21H26N2O3

Molecular Weight: 354.4 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Epivincamine - 1617-90-9

CAS No. 1617-90-9
Product Name Epivincamine
Molecular Formula C21H26N2O3
Molecular Weight 354.4 g/mol
IUPAC Name methyl (15S,17S,19S)-15-ethyl-17-hydroxy-1,11-diazapentacyclo[9.6.2.02,7.08,18.015,19]nonadeca-2,4,6,8(18)-tetraene-17-carboxylate
Standard InChI InChI=1S/C21H26N2O3/c1-3-20-10-6-11-22-12-9-15-14-7-4-5-8-16(14)23(17(15)18(20)22)21(25,13-20)19(24)26-2/h4-5,7-8,18,25H,3,6,9-13H2,1-2H3/t18-,20+,21+/m1/s1
Standard InChIKey RXPRRQLKFXBCSJ-GIVPXCGWSA-N
Isomeric SMILES CC[C@@]12CCCN3[C@@H]1C4=C(CC3)C5=CC=CC=C5N4[C@](C2)(C(=O)OC)O
SMILES O[C@@](C1)(C(OC)=O)N2C3=C(C=CC=C3)C4=C2[C@@]([C@@]1(CC)CCC5)([H])N5CC4
Canonical SMILES CCC12CCCN3C1C4=C(CC3)C5=CC=CC=C5N4C(C2)(C(=O)OC)O
Appearance Solid powder
Colorform Yellow crystals from acetone or methanol
Melting Point 231.5 °C
232-233 °C
Description Vincamine is a vinca alkaloid, an alkaloid ester, an organic heteropentacyclic compound, a methyl ester and a hemiaminal. It has a role as an antihypertensive agent, a vasodilator agent and a metabolite. It derives from an eburnamenine.
Vincamine is a monoterpenoid indole alkaloid obtained from the leaves of *Vinca minor* with a vasodilatory property. Studies indicate that vincamine increases the regional cerebral blood flow.
A major alkaloid of Vinca minor L., Apocynaceae. It has been used therapeutically as a vasodilator and antihypertensive agent, particularly in cerebrovascular disorders.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility In water, 62 mg/L @ 25 °C /Estimated/
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Vincamine; Vinca Minor extract; periwinkle extract; Angiopac; Devincan; Equipur; Minorin; Novicet; Oxybral; Perval; Sostenil; Tripervan
Vapor Pressure 1.1X10-12 mm Hg @ 25 °C /Estimated/
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